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Compound of Interest

Compound Name: 2,4-Dichloro-5-hydrazinylphenol

Cat. No.: B3052248 Get Quote

Disclaimer: Publicly available scientific data on 2,4-dichloro-5-hydrazinylphenol is
exceptionally limited. This guide provides the available identifying information for this specific

compound and supplements it with a comprehensive overview of the chemical properties,

synthesis, and biological activities of closely related isomers and analogs, such as (2,4-

dichlorophenyl)hydrazine and other dichlorinated phenylhydrazines. This information is

intended to serve as a reference point for researchers, scientists, and drug development

professionals, and it should be explicitly noted that the experimental data and protocols are not

for 2,4-dichloro-5-hydrazinylphenol unless otherwise specified.

Introduction to 2,4-Dichloro-5-hydrazinylphenol
2,4-Dichloro-5-hydrazinylphenol, and its hydrochloride salt, are organic compounds that

belong to the substituted phenylhydrazine family. While specific applications and research on

this particular molecule are not well-documented in public literature, phenylhydrazines as a

class are important intermediates in the synthesis of various pharmaceuticals, agrochemicals,

and dyes. The presence of chlorine atoms and a hydroxyl group on the phenyl ring, in addition

to the reactive hydrazine moiety, suggests that this compound could be a versatile building

block in synthetic chemistry and a candidate for biological activity studies.

Government records confirm the existence of 2,4-Dichloro-5-hydrazinophenol

monohydrochloride with the CAS Number 189573-21-5.[1][2][3][4][5][6] However, detailed

chemical and physical properties for this specific compound are not readily available in

scientific databases.
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Physicochemical Properties
Due to the lack of experimental data for 2,4-Dichloro-5-hydrazinylphenol, this section

presents computed and experimental data for the closely related isomer, (2,4-

dichlorophenyl)hydrazine. This data is provided for comparative purposes and to offer an

estimation of the expected properties of the target compound.

Property Value (for (2,4-dichlorophenyl)hydrazine)

Molecular Formula C₆H₆Cl₂N₂

Molecular Weight 177.03 g/mol

XLogP3-AA 2.4

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass 175.9908036 Da

Topological Polar Surface Area 38.1 Å²

This data is for (2,4-dichlorophenyl)hydrazine and is intended for reference only.

Proposed Synthetic Protocols
No specific experimental protocols for the synthesis of 2,4-Dichloro-5-hydrazinylphenol were

found in the available literature. However, a plausible synthetic route can be proposed based

on general organic chemistry principles and known syntheses of related phenylhydrazines.

Hypothetical Synthesis of 2,4-Dichloro-5-
hydrazinylphenol
A common method for the synthesis of phenylhydrazines is the reduction of a corresponding

diazonium salt.

Step 1: Diazotization of 2,4-Dichloro-5-aminophenol
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Dissolve 2,4-dichloro-5-aminophenol in an aqueous solution of a strong acid, such as

hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the low temperature.

Stir the reaction mixture for a short period to ensure complete formation of the diazonium

salt.

Step 2: Reduction of the Diazonium Salt

Prepare a reducing solution, for example, a solution of sodium sulfite (Na₂SO₃) or tin(II)

chloride (SnCl₂) in a suitable solvent.

Slowly add the cold diazonium salt solution to the reducing agent solution.

Control the pH of the reaction mixture, as the reduction is often pH-sensitive.

After the addition is complete, allow the reaction to proceed, possibly with gentle warming,

until the reduction is complete.

The resulting 2,4-dichloro-5-hydrazinylphenol can then be isolated by extraction and

purified by crystallization or chromatography.

Below is a conceptual workflow for this proposed synthesis.
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Hypothetical Synthesis Workflow

2,4-Dichloro-5-aminophenol

Diazotization
(NaNO2, HCl, 0-5°C)

Reduction
(e.g., Na2SO3 or SnCl2)

Isolation & Purification
(Extraction, Crystallization)

2,4-Dichloro-5-hydrazinylphenol

Click to download full resolution via product page

A conceptual workflow for the synthesis of 2,4-dichloro-5-hydrazinylphenol.

Reactivity and Potential Biological Activity
The chemical reactivity of 2,4-Dichloro-5-hydrazinylphenol is expected to be dictated by the

hydrazine group, the phenolic hydroxyl group, and the electron-withdrawing chlorine atoms on

the aromatic ring. The hydrazine moiety is nucleophilic and can react with aldehydes and

ketones to form hydrazones. This reactivity is a cornerstone of the use of hydrazines in the

synthesis of a wide range of heterocyclic compounds.

Hydrazone derivatives have been reported to exhibit a broad spectrum of biological activities,

including:
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Antimicrobial and Antifungal Activity: Hydrazones containing a 2,4-dichloro moiety have

demonstrated significant antibacterial and antifungal properties.

Anticancer Activity: Various hydrazone compounds have been investigated for their potential

as anticancer agents.

Anti-inflammatory and Analgesic Activity: Some hydrazone derivatives have shown promise

as anti-inflammatory and analgesic agents.

While no specific biological studies on 2,4-Dichloro-5-hydrazinylphenol are available, its

structure suggests that it could serve as a precursor for novel compounds with potential

therapeutic applications. The general logical relationship for the development of such

compounds is illustrated below.

Drug Discovery Logic

2,4-Dichloro-5-
hydrazinylphenol
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A generalized workflow for the development of bioactive hydrazone derivatives.

Signaling Pathways
There is no information available in the scientific literature regarding the involvement of 2,4-
Dichloro-5-hydrazinylphenol in any specific signaling pathways. Research into the biological

effects of this compound would be required to elucidate any such interactions.

Conclusion
2,4-Dichloro-5-hydrazinylphenol is a chemical compound for which there is a notable lack of

detailed public data. While its existence is confirmed, its chemical properties, synthetic

methodologies, and biological activities remain largely unexplored in the scientific literature.

Based on the known chemistry and biological relevance of related dichlorinated

phenylhydrazines and their hydrazone derivatives, it can be postulated that 2,4-Dichloro-5-
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hydrazinylphenol holds potential as a valuable synthetic intermediate for the development of

novel compounds with a range of biological activities. Further research is necessary to

characterize this molecule and explore its potential applications in drug discovery and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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